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Compound of Interest

Compound Name: MBM-55S

Cat. No.: B12425270 Get Quote

MBM-55 Technical Support Center
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

MBM-55.

Frequently Asked Questions (FAQs)
Q1: I am having trouble dissolving a compound labeled "MBM-55S". Is this the same as MBM-

55?

It is highly likely that "MBM-55S" refers to MBM-55. Our search results did not yield information

on a compound named "MBM-55S", while MBM-55 is a well-documented Nek2 inhibitor.

Please verify the CAS number (2083622-09-5 for MBM-55) with your supplier to confirm the

identity of your compound.[1][2][3] This guide will proceed assuming your compound is MBM-

55.

Q2: What is MBM-55 and what is its primary mechanism of action?

MBM-55 is a potent and effective inhibitor of NIMA-related kinase 2 (Nek2), with an IC50 of 1

nM.[3][4][5][6] Its primary mechanism of action involves the inhibition of Nek2, which leads to

cell cycle arrest, primarily at the G2/M phase, and induces apoptosis in cancer cells.[1][3][4][5]

[6] This ultimately inhibits cancer cell proliferation and has demonstrated antitumor activities.[1]

[4][5]

Q3: What is the solubility of MBM-55 in DMSO?
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The solubility of MBM-55 in DMSO has been reported to be as high as 120 mg/mL (240.70

mM).[6] However, achieving this concentration may require specific techniques, as detailed in

the troubleshooting guide below. Some suppliers also offer MBM-55 pre-dissolved in DMSO at

a concentration of 10 mM.[7][8]

Q4: Are there any known liabilities or off-target effects of MBM-55?

MBM-55 shows a 20-fold or greater selectivity for Nek2 over most other kinases. However, it

has been shown to also inhibit RSK1 (IC50=5.4 nM) and DYRK1a (IC50=6.5 nM).[5]

Researchers should consider these potential off-target effects when designing and interpreting

their experiments.

Troubleshooting Guide: MBM-55 Dissolution in
DMSO
This guide addresses common issues encountered when dissolving MBM-55 powder in DMSO.

Problem: MBM-55 powder is not dissolving or is forming a precipitate in DMSO.

Possible Causes and Solutions:
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Possible Cause Recommended Solution Experimental Protocol

Poor Quality or Old DMSO

DMSO is hygroscopic and can

absorb water over time, which

can hinder the dissolution of

hydrophobic compounds.[9]

Use a fresh, unopened bottle

of anhydrous, high-purity

DMSO.

Insufficient Mechanical

Agitation

The compound may require

more energy to dissolve

completely.

1. Add the appropriate volume

of DMSO to your weighed

MBM-55 powder. 2. Vortex the

solution vigorously for 1-2

minutes.[10] 3. If undissolved

particles remain, proceed to

sonication.

Low Temperature

The dissolution of some

compounds is an endothermic

process and can be aided by

gentle heating.

1. Place the vial containing the

MBM-55/DMSO mixture in a

water bath set to 37-50°C for

10-15 minutes. 2. Intermittently

vortex the solution during

heating. Caution: Be aware of

the compound's

thermostability. While

moderate heating is generally

safe, prolonged exposure to

high temperatures should be

avoided.

Compound Aggregation

The powder may be

aggregated, reducing the

surface area available for

solvation.

Use sonication to break up

aggregates and facilitate

dissolution.[6]

Detailed Experimental Protocols
Protocol 1: Standard Dissolution of MBM-55 in DMSO

Preparation: Ensure your workspace and equipment (microcentrifuge tubes, pipette tips) are

sterile and dry.[10]
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Weighing: Accurately weigh the desired amount of MBM-55 powder using a calibrated

analytical balance.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the tube

containing the MBM-55 powder to achieve your target concentration.

Initial Mixing: Gently vortex the tube for 1-2 minutes to facilitate initial dissolution.[10]

Observation: Visually inspect the solution for any undissolved particles.

Further Steps (if necessary): If the compound is not fully dissolved, proceed to Protocol 2.

Protocol 2: Enhanced Dissolution of MBM-55 using
Sonication and Heating

Vortexing: Vigorously vortex the MBM-55/DMSO mixture for at least 2 minutes.

Sonication: Place the microcentrifuge tube in a sonicator bath for 15-30 minutes.[6] The

sonicator uses high-frequency sound waves to agitate the particles and enhance dissolution.

Gentle Heating: If particles persist, heat the solution in a water bath at 37-50°C for 10-15

minutes.

Final Vortex: After heating, vortex the solution again for 1 minute.

Final Inspection: The solution should now be clear. If not, a higher dilution may be necessary.

Problem: MBM-55 precipitates when the DMSO stock solution is diluted in aqueous media

(e.g., cell culture medium, PBS).

This is a common issue when diluting DMSO-soluble compounds into aqueous solutions for

cell-based assays.

Solutions:
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Strategy Experimental Protocol

Direct Dilution into Media

Minimize the time the compound spends in a

purely aqueous environment by adding the

DMSO stock directly to the final volume of

media with cells.

Pre-conditioning the Aqueous Solution

Adding a small amount of DMSO to the aqueous

solution before adding the compound stock can

improve solubility.

Serial Dilutions in DMSO

If you need to perform a dose-response

experiment, make your serial dilutions in 100%

DMSO before the final dilution into the aqueous

medium.[11]
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Caption: MBM-55 inhibits Nek2, leading to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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